5-Bromo-2,3-dihydro-4H-pyran-4-one

• IUPAC Name: 5-bromo-2,3-dihydropyran-4-one
• InChI: InChI=1S/C5H5BrO2/c6-4-3-8-2-1-5(4)7/h3H,1-2H2
• InChI Key: BFHHSIWZPFCKBR-UHFFFAOYSA-N
• Canonical SMILES: C1COC=C(C1=O)Br
• Molecular Formula: C5H5BrO2
• Molecular Weight: 177.00 g/mol

Description

5-Bromo-2,3-dihydro-4H-pyran-4-one is a brominated derivative of the pyran-4-one scaffold, a six-membered oxygen-containing heterocycle with a ketone group at position 4. The compound features a bromine atom at position 5, distinguishing it from naturally occurring pyranone derivatives that commonly bear hydroxyl, methyl, or aromatic substituents.

Comparison with Similar Compounds

Key Differences in Substituent Effects

• Bromine vs. Hydroxyl/Methyl Groups: The bromine atom in 5-Bromo-2,3-dihydro-4H-pyran-4-one introduces significant steric and electronic effects.
• Bioactivity : The 3,5-dihydroxy-6-methyl analog demonstrated broad-spectrum antimicrobial activity, attributed to its hydroxyl groups’ ability to disrupt microbial membranes . In contrast, the brominated compound’s bioactivity remains unexplored in the provided evidence, though halogenation often correlates with enhanced pharmacokinetic properties (e.g., metabolic stability).

Stability and Computational Data

• The 3,5-dihydroxy-6-methyl derivative exhibited a minimized energy of -74.97 atomic units (au) after geometry optimization, suggesting high conformational stability . Comparable data for the brominated compound are absent, but bromine’s electronegativity and size may influence its energy profile and interaction with biological targets.